Cas no 865657-40-5 (N-(4-methoxyphenyl)-2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide)

• Product Name: N-(4-methoxyphenyl)-2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide
• CAS No: 865657-40-5
• MF: C₂₅H₂₃N₃O₃S
• MW: 445.53342461586
• CID: 6100802
• PubChem ID: 2134648
• Update Time: 2025-06-12

N-(4-methoxyphenyl)-2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide
• Acetamide, N-(4-methoxyphenyl)-2-[[2-(3-methoxyphenyl)-4-phenyl-1H-imidazol-5-yl]thio]-
• N-(4-methoxyphenyl)-2-((2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl)thio)acetamide
• N-(4-methoxyphenyl)-2-[[2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]acetamide
• F1601-0306
• 865657-40-5
• AKOS001789412
• N-(4-METHOXYPHENYL)-2-{[2-(3-METHOXYPHENYL)-5-PHENYL-1H-IMIDAZOL-4-YL]SULFANYL}ACETAMIDE

• Inchi： 1S/C25H23N3O3S/c1-30-20-13-11-19(12-14-20)26-22(29)16-32-25-23(17-7-4-3-5-8-17)27-24(28-25)18-9-6-10-21(15-18)31-2/h3-15H,16H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key： LRTJOYDBTYNKSX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)CSC1NC(C2=CC=CC(OC)=C2)=NC=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 445.14601278g/mol
• Monoisotopic Mass: 445.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 743.5±60.0 °C(Predicted)
• pka: 10.69±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(4-methoxyphenyl)-2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide

Comprehensive Overview of N-(4-methoxyphenyl)-2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide (CAS No. 865657-40-5)

N-(4-methoxyphenyl)-2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide (CAS No. 865657-40-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities. The presence of methoxyphenyl and phenyl groups in its structure enhances its stability and reactivity, making it a valuable candidate for further study.

In recent years, the demand for imidazole-based compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in N-(4-methoxyphenyl)-2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide due to its potential as a kinase inhibitor or anti-inflammatory agent. These properties align with current trends in precision medicine, where targeted therapies are increasingly sought after. The compound's CAS No. 865657-40-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

The synthesis of N-(4-methoxyphenyl)-2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide involves multi-step organic reactions, including condensation and sulfanylation processes. These methods are well-documented in peer-reviewed journals, highlighting the compound's reproducibility and scalability. Its molecular weight and solubility profiles make it suitable for various experimental setups, from in vitro assays to preclinical studies.

One of the most frequently asked questions about CAS No. 865657-40-5 revolves around its mechanism of action. Preliminary studies suggest that the compound may interact with specific enzyme pathways, modulating cellular responses. This aligns with the growing interest in small-molecule therapeutics, which are often more cost-effective and easier to administer than biologics. Additionally, the compound's structural analogs are being explored for their potential in treating chronic diseases, a hot topic in modern healthcare.

From an industrial perspective, N-(4-methoxyphenyl)-2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide is also being investigated for its role in advanced material synthesis. Its ability to form stable complexes with metals and other organic molecules opens doors for applications in catalysis and nanotechnology. These areas are currently booming, with significant investments flowing into sustainable and high-performance materials.

In summary, N-(4-methoxyphenyl)-2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide (CAS No. 865657-40-5) represents a promising compound with multifaceted applications. Its relevance to drug development, material science, and biochemical research ensures its continued prominence in scientific discourse. As research progresses, this compound may well become a cornerstone in the next generation of therapeutic and industrial innovations.